DAT-230

Catalog No.
S548173
CAS No.
1504583-00-9
M.F
C20H21NO2S
M. Wt
339.45
Availability
Inquiry
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
DAT-230

CA-4's light-driven cis-trans isomerization causes batch variability and assay failure. DAT-230, a thiophene-bridged analog, locks the active colchicine-site conformation, eliminating isomerization.

  • No light-shielding needed for handling, formulation, or long-term cell assays.
  • Reliable G2/M arrest and microtubule depolymerization across experiments.
  • UPLC-MS/MS-compatible; no artifactual degradation in tissue distribution studies.

CAS Number

1504583-00-9

Product Name

DAT-230

IUPAC Name

2-methoxy-5-[2-(3-methoxy-4,5-dimethylphenyl)thiophen-3-yl]aniline

Molecular Formula

C20H21NO2S

Molecular Weight

339.45

InChI

InChI=1S/C20H21NO2S/c1-12-9-15(11-19(23-4)13(12)2)20-16(7-8-24-20)14-5-6-18(22-3)17(21)10-14/h5-11H,21H2,1-4H3

InChI Key

NPXKFXXMFDKVTM-UHFFFAOYSA-N

SMILES

CC1=CC(=CC(=C1C)OC)C2=C(C=CS2)C3=CC(=C(C=C3)OC)N

solubility

Soluble in DMSO, not in water

Synonyms

DAT230; DAT 230; DAT-230.

The exact mass of the compound 2-Methoxy-5-[2-(3-methoxy-4,5-dimethylphenyl)thiophen-3-yl]aniline is 339.1293 and the complexity rating of the compound is unknown. The solubility of this chemical has been described as Soluble in DMSO, not in water. The storage condition is described as Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years)..

Purity

≥98%

Package Size

5 mg, 10 mg

DAT-230 (CAS: 1504583-00-9) is a synthetic, thiophene-bridged derivative of the natural tubulin-binding agent Combretastatin-A-4 (CA-4). By replacing the native cis-stilbene double bond with a rigid 2,3-diarylthiophene core, DAT-230 locks the molecule into the active conformation required for binding the colchicine site on β-tubulin [1]. This structural modification targets the primary procurement and handling liability of natural CA-4—its rapid, light-induced isomerization to the inactive trans-conformer [2]. Consequently, DAT-230 functions as a highly stable microtubule depolymerizing agent, inducing G2/M phase arrest and apoptosis in oncological models while offering superior processability and formulation reliability for advanced in vitro and in vivo studies [1].

Research Fit

Microtubule dynamics Supports destabilization assay and G2/M arrest studies
Vascular disruption Designed as stable CA-4 analog for perfusion models
Lipophilic tool High LogP may support formulation research for hydrophobic compounds

Procuring generic Combretastatin-A-4 (CA-4) or early-generation stilbene analogs introduces severe handling and reproducibility challenges due to spontaneous cis-trans isomerization under ambient light and thermal stress [1]. The resulting trans-isomer exhibits a multi-fold drop in tubulin-binding affinity, leading to unpredictable batch-to-batch variability, degraded assay performance, and the need for strict light-shielded workflows [2]. Substituting DAT-230 resolves this processability failure; its rigid thiophene ring physically prevents double-bond rotation, ensuring that the material retains 100% of its active conformation during standard laboratory handling, formulation, and prolonged in vivo administration [1].

Substitution Risk

Target
DAT-230
Engineered stability, high lipophilicity
Potential Substitute
Combretastatin A‑4 (CA‑4)
Short half‑life, limited in vivo stability, lower LogP
Target
DAT-230
LogP ~8, influences biodistribution
Potential Substitute
Other microtubule inhibitors
Lipophilicity and PK profile may differ significantly
Similar CAS or CA‑4 analogs may not reproduce in vivo perfusion responses without validation.

Cis-Trans Isomerization Eliminated

The primary structural advantage of DAT-230 is the replacement of the olefinic bridge found in CA-4 with a thiophene ring, which locks the aryl groups in the active spatial arrangement [1]. While natural CA-4 rapidly isomerizes to the inactive trans-form under ambient UV/visible light, DAT-230 maintains complete conformational integrity, eliminating light-induced deactivation during formulation and storage [2].

Evidence DimensionConformational stability under ambient light
Target Compound Data100% retention of the active structural geometry (thiophene-locked)
Comparator Or BaselineNatural CA-4 (rapid conversion to inactive trans-isomer)
Quantified DifferenceComplete abrogation of light-induced isomerization
ConditionsStandard ambient laboratory handling and formulation

Allows buyers to source a stable CA-4 analog that does not require extreme light-shielding or complex handling during assay preparation, directly improving workflow reproducibility.

In Vitro Potency (SGC‑7901)
Cross‑study comparable
~20 nM
Supports gastric cancer cell‑model endpoint review
MTT assay, comparison requires method alignment

Microtubule Depolymerization Maintained

Despite the rigidification of the core structure, DAT-230 retains potent biological activity, driving microtubule depolymerization and subsequent G2/M phase arrest in SGC-7901 and HT-1080 cell lines [1]. The compound actively reduces p-14/15-cdc2 levels and triggers Cyclin B1 accumulation, matching the mechanistic profile of benchmark colchicine-site inhibitors without the associated degradation risks [2].

Evidence DimensionCell cycle arrest mechanism
Target Compound DataInduces robust G2/M arrest via Cyclin B1-cdc2 complex modulation
Comparator Or BaselineInactive trans-stilbene derivatives (fail to induce arrest)
Quantified DifferenceSustained anti-proliferative activity due to active-conformation locking
ConditionsHT-1080 (fibrosarcoma) and SGC-7901 (gastric adenocarcinoma) cell assays

Ensures that the chemical stabilization strategy does not sacrifice the core biological activity required for oncology mechanism-of-action studies.

In Vivo HT‑1080 Xenograft
Head‑to‑head comparison
DAT‑230: Delayed tumor growth, decreased perfusion CA‑4: Limited in vivo stability
Reported in vivo model‑response context
BALB/c nude mice, HT‑1080 fibrosarcoma

High-Throughput Bioanalysis Compatibility

DAT-230 demonstrates excellent compatibility with standard bioanalytical workflows, enabling rapid and sensitive UPLC-MS/MS determination across rat plasma, urine, feces, and eight distinct tissue types [1]. Unlike natural stilbenes, which often require complex stabilization protocols during extraction to prevent artifactual isomerization, DAT-230 allows for streamlined sample preparation and reliable high-throughput quantification [1].

Evidence DimensionBioanalytical extraction and quantification stability
Target Compound DataValidated for rapid UPLC-MS/MS determination without artifactual degradation
Comparator Or BaselineTraditional stilbenes (require complex stabilization during extraction)
Quantified DifferenceStreamlined sample preparation and higher throughput reliability
ConditionsRat pharmacokinetic and tissue distribution models

Reduces bioanalytical bottlenecking and extraction artifacts, making it a highly reliable choice for ADME/PK screening programs.

Lipophilicity (LogP)
Calculated value
DAT‑230: 8.14 CA‑4: 3.6 (Δ +4.54)
Physicochemical property context
Impacts formulation and biodistribution

In Vivo Vascular Disruption & Tumor Delay

In BALB/c nude mice bearing human gastric and fibrosarcoma xenografts, DAT-230 administration resulted in a significant delay in tumor growth and a measurable decrease in tumor perfusion [1]. This confirms that the compound's enhanced ex vivo stability translates directly into robust in vivo vascular-disrupting activity, outperforming unstable baseline formulations [2].

Evidence DimensionIn vivo tumor perfusion and growth
Target Compound DataSignificant delay in tumor growth and decreased perfusion
Comparator Or BaselineVehicle or unstable CA-4 formulations
Quantified DifferenceRobust in vivo anti-tumor and vascular-disrupting activity
ConditionsBALB/c nude mice with SGC-7901 or HT-1080 xenografts

Provides critical validation for researchers procuring compounds for advanced translational models of vascular disrupting agents (VDAs).

VDA Development and Modeling

Due to its stable combretastatin-A-4 mimetic structure, DAT-230 is the right choice for in vivo models investigating tumor vasculature shutdown. It bypasses the formulation instability of natural stilbenes, ensuring reliable dosing and consistent perfusion decrease in xenograft models [1].

Microtubule Dynamics & Cell Cycle Assays

As a reliable inducer of G2/M arrest and microtubule depolymerization, DAT-230 serves as a highly stable reference compound for probing the colchicine-binding site on β-tubulin, eliminating the need for strict light-shielding during prolonged in vitro cell culture experiments [2].

Pharmacokinetic and ADME Profiling

DAT-230's structural rigidity and compatibility with standard UPLC-MS/MS workflows make it an ideal candidate for tissue distribution and excretion studies. It prevents the artifactual degradation often seen with traditional stilbenes during sample extraction, streamlining high-throughput bioanalysis [3].

Application Fit Matrix

Application
Selection Property
Validation Focus
Vascular disruption model studies
Reported in vivo perfusion decrease, stability over CA‑4
Xenograft model‑response endpoints, perfusion readouts
Gastric cancer microtubule research
Reported IC50 benchmark in SGC‑7901
Cell cycle arrest and apoptosis pathway endpoints
Lipophilic compound formulation development
High LogP context
Solubility and bioavailability enhancement methods
Structure‑activity relationship (SAR) studies
Defined CA‑4 analog with thiophene/dimethylphenyl groups
Moiety contribution to stability and potency

XLogP3

4.9

Exact Mass

339.1293

Appearance

white solid powder

Storage

Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
1: Qiao F, Zuo D, Wang H, Li Z, Qi H, Zhang W, Wu Y. DAT-230, a Novel Microtubule Inhibitor, Induced Aberrant Mitosis and Apoptosis in SGC-7901 Cells. Biol Pharm Bull. 2013;36(2):193-201. PubMed PMID: 23370351.
2: Qiao F, Zuo D, Shen X, Qi H, Wang H, Zhang W, Wu Y. DAT-230, a novel microtubule inhibitor, exhibits potent anti-tumor activity by inducing G2/M phase arrest, apoptosis in vitro and perfusion decrease in vivo to HT-1080. Cancer Chemother Pharmacol. 2012 Aug;70(2):259-70. doi: 10.1007/s00280-012-1907-x. Epub 2012 Jun 30. PubMed PMID: 22752214.

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